Cas no 75935-32-9 (Phthalic Acid Anhydride-d4)

• Product Name: Phthalic Acid Anhydride-d4
• CAS No: 75935-32-9
• MF: C₈H₄O₃
• MW: 152.140209197998
• CID: 562788
• PubChem ID: 16212996
• Update Time: 2025-04-19

Phthalic Acid Anhydride-d4 Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione-4,5,6,7-d4
• Phthalic Acid Anhydride-d4
• PHTHALIC-D4 ANHYDRIDE
• Phthalic Acid Anhydr
• 457086_ALDRICH
• d4-phthalic anhydride
• Phthalic anhydride-d4
• Tetradeuterio-phthalsaeureanhydrid
• CS-0031605
• DTXSID40583761
• D98039
• 4,5,6,7-tetradeuterio-2-benzofuran-1,3-dione
• 1,3-dihydro(?H?)-2-benzofuran-1,3-dione
• PHTHALIC ANHYDRIDE-D4-D
• Phthalic anhydride-d4, 98 atom % D
• SCHEMBL410690
• HY-W019814
• 75935-32-9
• (~2~H_4_)-2-Benzofuran-1,3-dione
• PHTHALIC ANHYDRIDE-D4 (D, 98%)
• LGRFSURHDFAFJT-RHQRLBAQSA-N
• DB-321399

• MDL： MFCD00145119
• Inchi： 1S/C8H4O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H/i1D,2D,3D,4D
• InChI Key： LGRFSURHDFAFJT-RHQRLBAQSA-N
• SMILES： O1C(C2C([2H])=C([2H])C([2H])=C([2H])C=2C1=O)=O

Computed Properties

• Exact Mass: 152.041150969g/mol
• Monoisotopic Mass: 152.041150969g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 131-134 °C(lit.)
• Boiling Point: 284 °C(lit.)
• Flash Point: 139.7±15.9 °C
• Refractive Index: 1.612
• Vapor Pressure: No data available

Phthalic Acid Anhydride-d4 Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H315 (100%) H317 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2214 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42/43-41-37/38
• Safety Instruction： 26-36-46-37/39-24/25-23
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides